N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H15FN4OS/c1-11-5-7-12(8-6-11)16-20-17(22-21-16)24-10-15(23)19-14-4-2-3-13(18)9-14/h2-9H,10H2,1H3,(H,19,23)(H,20,21,22)
• InChI Key: ZBJWKICATDGDOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NN2)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol

Description

N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has drawn the attention of the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to exert its antimicrobial activity by inhibiting the synthesis of bacterial cell walls. It may also act as an anti-inflammatory agent by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to have low toxicity in animal studies. However, its effects on human physiology are not well understood. It is important to note that this compound has not been approved for human use and should only be used in laboratory experiments.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in laboratory experiments is its antimicrobial activity. This makes it a useful tool for studying the mechanisms of bacterial cell wall synthesis. Additionally, its potential use as an anti-inflammatory agent makes it a promising candidate for further research.
One limitation of using this compound in laboratory experiments is its limited solubility in water. This can make it difficult to work with in aqueous solutions. Additionally, its low toxicity in animal studies may not accurately reflect its effects on human physiology.

Future Directions

There are several future directions for research on N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of interest is its potential use as an anti-inflammatory agent. Further studies are needed to determine its efficacy and safety in this application.
Another area of research is the development of more efficient synthesis methods for this compound. This could make it more accessible for use in laboratory experiments.
Finally, there is a need for more studies on the mechanism of action of N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. Understanding how this compound exerts its antimicrobial and anti-inflammatory effects could lead to the development of new treatments for bacterial infections and inflammatory diseases.
Conclusion:
N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a promising compound with potential applications in various scientific research areas. Its antimicrobial and anti-inflammatory properties make it a useful tool for studying bacterial cell wall synthesis and inflammatory cytokine production. However, its limited solubility in water and unknown effects on human physiology highlight the need for further research in this area.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 3-fluorobenzaldehyde with 4-methylphenylhydrazine to form 3-fluoro-N-(4-methylphenyl)benzohydrazide. This intermediate is then reacted with potassium thioacetate and copper (I) iodide to yield the final product.

Scientific Research Applications

N-(3-fluorophenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential use in various scientific research applications. It has been shown to have antimicrobial activity against a range of bacterial and fungal strains. Additionally, it has been investigated for its potential use as an anti-inflammatory agent.